N-(benzo[d][1,3]dioxol-5-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide

Specification

• CAS No.: 953138-92-6
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.346
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• Standard InChI: InChI=1S/C19H16N2O5/c1-23-15-4-2-3-12(7-15)17-9-14(21-26-17)10-19(22)20-13-5-6-16-18(8-13)25-11-24-16/h2-9H,10-11H2,1H3,(H,20,22)
• Standard InChI Key: SWKBDLVTVUUKLS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)CC(=O)NC3=CC4=C(C=C3)OCO4

Introduction

N-(benzo[d]13dioxol-5-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide is a synthetic organic compound. Its structure comprises three key moieties:

• A benzo[d]dioxole group, which is a bicyclic aromatic system known for its stability and presence in bioactive molecules.

• An isoxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen atoms, often associated with pharmacological activity.

• A methoxyphenyl group, which contributes to the compound's electronic and steric properties.

The compound likely holds potential in medicinal chemistry due to its structural features that are common in drug discovery.

Molecular Formula and Weight

The molecular formula of the compound is C18H16N2O4, with an estimated molecular weight of approximately 324 g/mol.

Key Functional Groups

• Benzo[d]13dioxole: Provides aromaticity and potential for π–π interactions.

• Isoxazole: Known for its role in bioactive compounds such as anti-inflammatory agents.

• Methoxyphenyl group: Enhances lipophilicity and may influence binding affinity in biological systems.

Synthesis

The synthesis of this compound would typically involve:

• Formation of the isoxazole ring via cycloaddition reactions involving nitrile oxides.

• Coupling of the benzo[d]dioxole moiety with the isoxazole derivative through amide bond formation using reagents like carbodiimides (e.g., DCC or EDC).

Pharmacological Activity

Compounds containing similar structural motifs have demonstrated:

• Anti-inflammatory properties: Isoxazole derivatives often inhibit enzymes like COX or LOX.

• Anticancer potential: Aromatic systems with heterocycles are common in kinase inhibitors.

Material Science

The electronic properties of benzo[d]dioxole make it suitable for applications in organic electronics or as precursors for conducting polymers.

Analytical Characterization

To confirm the structure and purity of the compound, the following techniques are used:

• NMR Spectroscopy (¹H and ¹³C): Identifies functional groups and verifies connectivity.

• Mass Spectrometry (MS): Confirms molecular weight.

• Infrared Spectroscopy (IR): Detects characteristic bonds like C=O (amide) and C-O-C (dioxole).

• X-ray Crystallography: Provides precise structural details if single crystals are available.

Comparison with Related Compounds

Feature	N-(benzo[d]dioxol-5-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide	Related Compounds
Aromaticity	High due to benzo[d]dioxole	Similar
Pharmacological Potential	Likely anti-inflammatory or anticancer	Demonstrated in isoxazole derivatives
Synthetic Complexity	Moderate	Varies